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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894 Get Quote

Hexaphenyldisiloxane: A Technical Guide for
Researchers
An In-depth Overview of the Properties, Sources, and Applications of a Versatile Organosilicon

Compound

Hexaphenyldisiloxane [CAS No. 1829-40-9], a prominent organosilicon compound, is

distinguished by its exceptional thermal stability and unique dielectric properties. Characterized

by a siloxane (Si-O-Si) backbone flanked by six phenyl groups, this crystalline solid serves as a

critical component and building block in advanced materials science, particularly in the

formulation of high-performance polymers, electronics, and specialty chemicals. This guide

provides a technical overview of its commercial availability, physicochemical properties, and

key applications, including a detailed experimental protocol for its use as a catalyst.

Commercial Sources and Suppliers
Hexaphenyldisiloxane is available from a range of chemical suppliers, offering various grades

and purities suitable for research, development, and manufacturing. The table below

summarizes key commercial sources.
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Supplier Product Name/Number Purity/Grade

Sigma-Aldrich
Hexaphenyldisiloxane,

technical (Product No. 52912)
≥90% (HPLC)

Chem-Impex Hexaphenyldisiloxane ≥96% (GC)

TCI Chemical
Hexaphenyldisiloxane (Product

No. H0561)
>96.0% (GC)

Career Henan Chemical Co. Hexaphenyldisiloxane Min. 98% (HPLC)

American Custom Chemicals

Corp.
HEXAPHENYLDISILOXANE 95.00%

Physicochemical Properties
The robust chemical structure of Hexaphenyldisiloxane imparts a unique set of physical and

chemical properties, making it suitable for demanding applications. These properties are

summarized in the table below.
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Property Value

CAS Number 1829-40-9

Molecular Formula C₃₆H₃₀OSi₂

Molecular Weight 534.81 g/mol

Appearance White to off-white crystalline powder

Melting Point 226 - 230 °C

Boiling Point 494 °C

Flash Point >200 °C

Density 1.2 g/cm³

Refractive Index 1.680

Octanol/Water Partition Coefficient (logP) 4.337 (Calculated)

Water Solubility Insoluble (log₁₀WS = -28.57, Calculated)[1]

Key Applications in Research and Development
Hexaphenyldisiloxane's high thermal resistance and stable chemical nature make it a

valuable compound for several advanced applications:

Polymer Synthesis: It serves as a crucial intermediate and building block in the synthesis of

advanced silicone polymers, such as polyphenylsiloxane resins. Its incorporation enhances

the mechanical strength, thermal resistance, and durability of the final polymer.

High-Performance Electronics: Due to its excellent dielectric properties, it is used in the

manufacture of high-performance insulation materials and as a dielectric fluid, enhancing the

efficiency and longevity of electronic components.[1]

Flame Retardants: It is utilized in the formulation of flame-retardant resin compositions,

where it contributes to the thermal stability and fire resistance of materials used in

electronics and construction.
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Catalysis: Research has demonstrated its effectiveness as a catalyst in directing solid-state

inorganic reactions at lower temperatures. A notable example is its use in increasing the

yield of pyrite (FeS₂) in metathesis reactions.[1]

Material Science: It is employed in the synthesis of cross-linked porous polymers, which

have applications in water treatment and other separation technologies.

Coatings and Adhesives: The addition of Hexaphenyldisiloxane can significantly improve

the performance of coatings and adhesives, providing enhanced durability and resistance to

environmental factors.[1]

Experimental Protocols
One of the novel applications of Hexaphenyldisiloxane is its role in catalyzing solid-state

reactions. The following protocol details its use in the synthesis of iron pyrite (FeS₂), based on

published research.[1]

Protocol: Catalytic Synthesis of Iron Pyrite (FeS₂) via
Solid-State Metathesis
This protocol describes a low-temperature, solid-state metathesis reaction to produce iron

pyrite (FeS₂) from iron(II) chloride (FeCl₂) and sodium disulfide (Na₂S₂), using

Hexaphenyldisiloxane as a catalyst to increase product yield.

Materials:

Iron(II) chloride (FeCl₂), anhydrous

Sodium disulfide (Na₂S₂)

Hexaphenyldisiloxane ((C₆H₅)₆Si₂O)

Inert, dry solvent (e.g., Toluene) for handling, if necessary

Argon or Nitrogen gas supply

Schlenk line or glovebox
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Equipment:

Ball mill or mortar and pestle

Glass reaction vessel or ampule suitable for heating under inert atmosphere

Tube furnace or oven capable of maintaining 150 °C

Vacuum line

X-ray diffractometer (XRD) for product analysis

Procedure:

Preparation of Reactants: All manipulations should be performed under an inert atmosphere

(e.g., in a glovebox) to prevent oxidation of reactants.

Mixing: Stoichiometric amounts of anhydrous FeCl₂ and Na₂S₂ are combined in a 1:1 molar

ratio.

Catalyst Addition: A catalytic amount of Hexaphenyldisiloxane (e.g., 1-5 mol%) is added to

the reactant mixture.

Homogenization: The mixture of reactants and catalyst is thoroughly ground together using a

ball mill or a mortar and pestle to ensure intimate contact and homogeneity.

Reaction Setup: The homogenized powder is transferred to a glass reaction vessel or

ampule. The vessel is then evacuated and sealed under vacuum or backfilled with an inert

gas like argon.

Thermal Reaction: The sealed vessel is placed in a tube furnace and heated to 150 °C. The

reaction is allowed to proceed at this temperature for a specified duration (e.g., 12-24 hours).

The presence of Hexaphenyldisiloxane is shown to circumvent diffusion-limited

intermediates that would otherwise hinder the reaction at this low temperature.[1]

Cooling and Product Recovery: After the reaction period, the furnace is turned off, and the

vessel is allowed to cool to room temperature.
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Purification: The resulting solid product contains FeS₂ and sodium chloride (NaCl) as a

byproduct. The NaCl can be removed by washing the product with deionized water. The

purified FeS₂ is then dried under vacuum.

Analysis: The final product is analyzed using powder X-ray diffraction (XRD) to confirm the

crystalline phase of pyrite and to assess the yield and purity.
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Experimental workflow for the catalytic synthesis of Pyrite (FeS₂).
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Safety and Handling
Hexaphenyldisiloxane is classified as an irritant. Users should consult the Safety Data Sheet

(SDS) from their supplier before use.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Measures: Avoid breathing dust. Use only in a well-ventilated area. Wear

protective gloves, eye protection, and face protection.

Storage: Store at room temperature in a dry, well-sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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